2-(2-methyl-5-((2-methylbenzyl)oxy)-4-oxopyridin-1(4H)-yl)-N-phenethylacetamide

• IUPAC Name: 2-[2-methyl-5-[(2-methylphenyl)methoxy]-4-oxopyridin-1-yl]-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C24H26N2O3/c1-18-8-6-7-11-21(18)17-29-23-15-26(19(2)14-22(23)27)16-24(28)25-13-12-20-9-4-3-5-10-20/h3-11,14-15H,12-13,16-17H2,1-2H3,(H,25,28)
• InChI Key: QMNRMZIUQDRMGK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1COC2=CN(C(=CC2=O)C)CC(=O)NCCC3=CC=CC=C3
• Molecular Formula: C24H26N2O3
• Molecular Weight: 390.5 g/mol

Description

2-(2-methyl-5-((2-methylbenzyl)oxy)-4-oxopyridin-1(4H)-yl)-N-phenethylacetamide, also known as MPK, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications.

Scientific Research Applications

Thiophene Analogues and Carcinogenicity Evaluation

A study on the thiophene analogues of carcinogens benzidine and 4-aminobiphenyl synthesized and evaluated for potential carcinogenicity provides insights into the chemical and biological behavior of structurally complex compounds. This research emphasizes the significance of evaluating new compounds for carcinogenic potential, highlighting the role of in vitro assays in predicting the carcinogenicity of structurally new compounds (Ashby et al., 1978).

Methylene-Linked Liquid Crystal Dimers

Research on methylene-linked liquid crystal dimers, including their transitional properties and the identification of a twist-bend nematic phase, points to the exploration of novel materials with potential applications in photon-based electronics and other fields (Henderson & Imrie, 2011). This work illustrates the importance of structural innovation in developing new materials with unique electronic and optical properties.

Biological Effects of Acetamide Derivatives

A comprehensive review on the biological effects of acetamide, formamide, and their derivatives updates our understanding of these compounds' toxicology, reflecting their commercial importance and diverse biological consequences (Kennedy, 2001). This review underscores the complexity of assessing chemical compounds' biological effects, which is crucial for understanding the safety and environmental impact of new chemical entities.

Stereochemistry and Pharmacological Profile Improvement

The review on the stereochemistry of phenylpiracetam and its methyl derivative discusses the relationship between stereocenters' configuration and biological properties, emphasizing the need for enantiomerically pure compounds to enhance pharmacological profiles (Veinberg et al., 2015). This research highlights the role of stereochemistry in drug development, particularly for central nervous system agents.